Cas no 366-99-4 (3-Fluoro-4-methoxyaniline)

• Product Name: 3-Fluoro-4-methoxyaniline
• CAS No: 366-99-4
• MF: C₇H₈FNO
• MW: 141.142925262451
• MDL: MFCD00075040
• CID: 37078
• PubChem ID: 24860264
• Update Time: 2025-10-29

3-Fluoro-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-anisidine
• 3-Fluoro-4-methoxyaniline
• 3-fluoro-P-anisidine
• 2-FLUORO-4-AMINOANISOLE
• 3-F,4-OCH3-aniline
• 3-fluor-4-methoxyanilin
• 3-FLUORO-4-METHOXY-ANILIN
• 3-FLUORO-4-METHOXY-BENZENAMINE
• 4-Amino-2-fluoro-1-methoxybenzene
• 4-Amino-2-fluoroanisole
• BENZENAMINE, 3-FLUORO-4-METHOXY-
• 3-FLUORO-4-METHOXY-PHENYLAMINE
• 3-fluoro-4-methoxyphenylamine
• LJWAPDSCYTZUJU-UHFFFAOYSA-N
• 3-fluoro-4-methoxy-aniline
• PubChem2125
• PubChem14566
• 4-amino-2-fluoroanisol
• 3-fluoro-4-methoxy aniline
• 4-methoxy-3-
• SCHEMBL76201
• FT-0601442
• EN300-41272
• MFCD00075040
• A19764
• CS-W008832
• AC-3682
• SB75433
• F0648
• Z362635046
• DTXSID30342364
• BCP05898
• F5608-0077
• 4-methoxy-3-fluoro-aniline
• Q-102395
• PS-9016
• AM20061232
• 3-fluoro-4-methoxybenzenamine
• SY020880
• 3-Fluoro-p-anisidine, 98%
• AKOS005064092
• 366-99-4
• 71B
• 3-Fluoro-4-methoxyaniline #
• 3-Fluoro-p-anisidine,98%
• STL169014
• BBL100259
• DB-006439
• FF64342
• DTXCID90293444
• 627-615-2

• MDL： MFCD00075040
• Inchi： 1S/C7H8FNO/c1-10-7-3-2-5(9)4-6(7)8/h2-4H,9H2,1H3
• InChI Key： LJWAPDSCYTZUJU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC)N
• BRN： 2717083

Computed Properties

• Exact Mass: 141.05900
• Monoisotopic Mass: 141.058992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: Not available
• Density: 1.1382 (estimate)
• Melting Point: 80.0 to 84.0 deg-C
• Boiling Point: 135°C/18mmHg(lit.)
• Flash Point: >110°C
• Refractive Index: 1.531
• PSA: 35.25000
• LogP: 1.99770
• Solubility: Not available

3-Fluoro-4-methoxyaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39-S45-S38-S36/37/39-S28A
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R23/24/25; R36/37/38
• Packing Group：III
• Hazard Level：6.1

Additional information on 3-Fluoro-4-methoxyaniline

3-Fluoro-4-methoxyaniline (CAS No. 366-99-4): Properties, Applications, and Market Insights

3-Fluoro-4-methoxyaniline (CAS No. 366-99-4) is a specialized aromatic amine compound with significant relevance in pharmaceutical and chemical research. This compound, also known as 3-fluoro-4-methoxybenzenamine, features a unique molecular structure combining a fluorine atom and a methoxy group on an aniline backbone. Its chemical formula is C₇H₈FNO, with a molecular weight of 141.14 g/mol. The presence of both electron-withdrawing (fluoro) and electron-donating (methoxy) groups makes it a versatile intermediate in organic synthesis.

The physicochemical properties of 3-Fluoro-4-methoxyaniline include a melting point range of 40-45°C and a boiling point of approximately 245-250°C. It typically appears as a light yellow to brown crystalline powder, soluble in common organic solvents like ethanol, acetone, and dichloromethane. Researchers value this compound for its stability under standard conditions and its reactivity in cross-coupling reactions, particularly in the synthesis of complex heterocyclic systems.

In pharmaceutical applications, 3-Fluoro-4-methoxyaniline serves as a key building block for drug discovery. Recent studies highlight its use in developing central nervous system (CNS) therapeutics, where the fluorine substitution enhances blood-brain barrier penetration. The compound's structural features make it particularly valuable for creating selective serotonin reuptake inhibitors (SSRIs) and other neuroactive compounds. Pharmaceutical companies are increasingly exploring its potential in precision medicine formulations, especially for neurological disorders that require targeted molecular approaches.

The agrochemical industry has shown growing interest in 3-Fluoro-4-methoxyaniline derivatives for developing next-generation crop protection agents. The fluorine-methoxy combination provides unique properties that enhance pesticide efficacy while potentially reducing environmental impact. Recent patent filings indicate applications in systemic fungicides and plant growth regulators, addressing current agricultural challenges such as fungal resistance and climate adaptability.

From a market perspective, the demand for 3-Fluoro-4-methoxyaniline has shown steady growth, with compound annual growth rate (CAGR) projections of 5-7% through 2028. This growth reflects broader trends in fluorinated compound markets and specialty chemical sectors. Major chemical suppliers have expanded production capacities in response to increased demand from pharmaceutical and agrochemical customers. The compound's pricing remains stable in the range of $150-$250 per kilogram, depending on purity and order volume.

Recent synthetic methodology developments have improved the production efficiency of 3-Fluoro-4-methoxyaniline. Modern catalytic processes using palladium-based systems have achieved yields exceeding 85%, reducing waste generation compared to traditional methods. These advancements align with the chemical industry's push toward green chemistry principles and sustainable manufacturing practices. Researchers continue to explore novel synthetic routes that minimize hazardous byproducts while maintaining high purity standards.

Quality control for 3-Fluoro-4-methoxyaniline typically involves high-performance liquid chromatography (HPLC) analysis, with purity standards generally exceeding 98% for most applications. The compound's stability profile allows for long-term storage when kept in cool, dry conditions away from light. Proper handling requires standard laboratory precautions, including the use of personal protective equipment to prevent skin or eye contact.

The scientific literature contains numerous references to 3-Fluoro-4-methoxyaniline applications in materials science. Its derivatives have shown promise in developing organic electronic materials, particularly as components in OLED (organic light-emitting diode) technologies. The fluorine substitution pattern contributes to enhanced electron transport properties, making these materials valuable for next-generation display technologies.

For researchers working with 3-Fluoro-4-methoxyaniline, proper analytical characterization is essential. Nuclear magnetic resonance (NMR) spectroscopy reveals characteristic signals at approximately 6.7-7.2 ppm for aromatic protons in ¹H NMR, with distinct ¹⁹F NMR shifts around -120 to -130 ppm. Mass spectrometry typically shows a strong molecular ion peak at m/z 141, corresponding to the parent molecular weight.

The future outlook for 3-Fluoro-4-methoxyaniline appears promising, with emerging applications in bioconjugation chemistry and proteomics research. Its amine functionality allows for straightforward derivatization, making it valuable for creating molecular probes and labeling reagents. As the demand for fluorinated bioactive compounds continues to rise across multiple industries, this specialty chemical is well-positioned to maintain its importance in advanced chemical synthesis.